Cas no 1060808-92-5 (6-Bromo-4-chloronicotinic acid)

• Product Name: 6-Bromo-4-chloronicotinic acid
• CAS No: 1060808-92-5
• MF: C₆H₃BrClNO₂
• MW: 236.4505
• MDL: MFCD13189219
• CID: 2092733
• PubChem ID: 72212216
• Update Time: 2025-06-08

6-Bromo-4-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloronicotinic acid
• 6-bromo-4-chloropyridine-3-carboxylic acid
• AK161047
• XWVFYJPQFMTKCQ-UHFFFAOYSA-N
• FCH1381188
• AB67976
• 6-Bromo-4-chloronicotinic acid, AldrichCPR
• AX8294032
• ST24045183
• 6-bromo-4-chloro-pyridine-3-carboxylic acid

• MDL： MFCD13189219
• Inchi： 1S/C6H3BrClNO2/c7-5-1-4(8)3(2-9-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： XWVFYJPQFMTKCQ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(C(=O)O[H])=C([H])N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 50.2

6-Bromo-4-chloronicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Bromo-4-chloronicotinic acid

Comprehensive Overview of 6-Bromo-4-chloronicotinic acid (CAS No. 1060808-92-5): Properties, Applications, and Market Trends

6-Bromo-4-chloronicotinic acid (CAS No. 1060808-92-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated and chlorinated nicotinic acid derivative has garnered significant attention due to its versatile reactivity and role as a key intermediate in synthesizing bioactive molecules. With a molecular formula of C₆H₃BrClNO₂, it exhibits unique physicochemical properties, including a melting point range of 180–185°C and moderate solubility in polar organic solvents like DMSO and methanol.

The growing demand for 6-Bromo-4-chloronicotinic acid aligns with trends in drug discovery and crop protection innovations. Researchers frequently search for "6-Bromo-4-chloronicotinic acid synthesis," "CAS 1060808-92-5 suppliers," or "nicotinic acid derivatives applications," reflecting its industrial relevance. Its structural features—a halogen-substituted pyridine ring and carboxylic acid group—enable diverse transformations, such as Suzuki couplings or amide formations, making it indispensable for designing kinase inhibitors and herbicides.

Recent studies highlight its utility in developing targeted therapies, particularly in oncology and neurology. The compound’s electron-withdrawing substituents enhance binding affinity to enzymatic pockets, a property leveraged in structure-activity relationship (SAR) studies. Parallelly, the agrochemical sector explores its derivatives for pest-resistant formulations, addressing global food security challenges—a hot topic linked to searches like "sustainable crop chemicals."

From a regulatory perspective, CAS 1060808-92-5 complies with major chemical inventories (e.g., REACH, TSCA). However, users often inquire about "6-Bromo-4-chloronicotinic acid safety data" or "handling protocols," emphasizing the need for proper PPE and ventilation during lab use. Analytical methods such as HPLC and NMR are standard for purity verification (>98%), with typical impurities including dehalogenated byproducts.

The market for halogenated nicotinic acids is projected to grow at 6.2% CAGR (2023–2030), driven by R&D investments in precision medicine and green chemistry. Innovations like flow chemistry and catalytic bromination are optimizing its production, reducing waste—a response to queries like "eco-friendly synthesis of bromo-chloro nicotinic acids." Suppliers increasingly offer custom synthesis services to meet niche demands, from milligram-scale research batches to kilogram-scale commercial orders.

In conclusion, 6-Bromo-4-chloronicotinic acid (CAS 1060808-92-5) exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability to modern cross-coupling reactions and alignment with sustainable chemistry goals ensure enduring relevance. For researchers, staying updated on "latest patents involving 6-Bromo-4-chloronicotinic acid" or "alternative halogenated building blocks" is recommended to harness its full potential.